2-[(2-chlorobenzyl)thio]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C16H12Cl2F3NOS/c17-13-4-2-1-3-10(13)8-24-9-15(23)22-11-5-6-14(18)12(7-11)16(19,20)21/h1-7H,8-9H2,(H,22,23)
• InChI Key: XCWWFLALSKCQBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSCC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)Cl
• Molecular Formula: C16H12Cl2F3NOS
• Molecular Weight: 394.2 g/mol

Description

2-[(2-chlorobenzyl)thio]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-[(2-chlorobenzyl)thio]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide is not fully understood. However, it is believed to exert its effects by inhibiting the activity of certain enzymes and receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that 2-[(2-chlorobenzyl)thio]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide has anti-inflammatory and analgesic effects. It has also been shown to have antitumor and neuroprotective effects. In addition, this compound has been shown to have insecticidal properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(2-chlorobenzyl)thio]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide in lab experiments is its potential to be used as a versatile tool in various fields of research. However, one of the limitations of this compound is that its exact mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several future directions for the research on 2-[(2-chlorobenzyl)thio]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide. One direction is to further investigate its potential as an anti-inflammatory and analgesic agent. Another direction is to explore its potential use in treating cancer and neurological disorders. In addition, further research can be conducted to study its insecticidal properties and potential use as a pesticide. Finally, research can be conducted to explore its potential use in material science and the synthesis of new materials with improved properties.
Conclusion:
In conclusion, 2-[(2-chlorobenzyl)thio]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide is a chemical compound that has shown promising results in scientific research for its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in different fields.

Synthesis Methods

The synthesis of 2-[(2-chlorobenzyl)thio]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide involves the reaction of 2-chlorobenzyl chloride with sodium sulfide to form 2-chlorobenzylthiol, which is then reacted with 4-chloro-3-(trifluoromethyl)aniline and acetic anhydride to form the final product.

Scientific Research Applications

2-[(2-chlorobenzyl)thio]-N-[4-chloro-3-(trifluoromethyl)phenyl]acetamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has shown promising results as an anti-inflammatory and analgesic agent. It has also been studied for its potential use in treating cancer and neurological disorders. In agriculture, this compound has been shown to have insecticidal properties and can be used as a pesticide. In material science, this compound has been studied for its potential use in the synthesis of new materials with improved properties.